Cas no 139256-83-0 (4-Pyrimidinamine,2-[4-(phenylmethyl)-1-piperazinyl]-5-(2,3,5-trichlorophenyl)-,methanesulfonate)

• Product Name: 4-Pyrimidinamine,2-[4-(phenylmethyl)-1-piperazinyl]-5-(2,3,5-trichlorophenyl)-,methanesulfonate
• CAS No: 139256-83-0
• MF: C₂₂H₂₄Cl₃N₅O₃S
• MW: 544.881660461426
• CID: 1264264
• Update Time: 2024-08-03

4-Pyrimidinamine,2-[4-(phenylmethyl)-1-piperazinyl]-5-(2,3,5-trichlorophenyl)-,methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-[4-(phenylmethyl)-1-piperazinyl]-5-(2,3,5-trichlorophenyl)-,methanesulfonate
• 4-Pyrimidinamine, 2-[4-(phenylmethyl)-1-piperazinyl]-5-(2,3,5-trichlorophenyl)-, methanesulfonate (9CI)

• Inchi： 1S/C21H20Cl3N5.CH4O3S/c22-15-10-16(19(24)18(23)11-15)17-12-26-21(27-20(17)25)29-8-6-28(7-9-29)13-14-4-2-1-3-5-14;1-5(2,3)4/h1-5,10-12H,6-9,13H2,(H2,25,26,27);1H3,(H,2,3,4)
• InChI Key： SBTSASUGNWCMEI-UHFFFAOYSA-N
• SMILES： S(O)(=O)(=O)C.ClC1C(=CC(Cl)=CC=1C1=CN=C(N2CCN(CC3C=CC=CC=3)CC2)N=C1N)Cl

Computed Properties

• Exact Mass: 543.06692

Experimental Properties

• PSA: 112.65